Cas no 1803747-22-9 (5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid)

• Product Name: 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid
• CAS No: 1803747-22-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5009528
• Update Time: 2025-06-11

5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C12H13NO3/c1-2-9-3-8(6-13)4-10(5-12(15)16)11(9)7-14/h3-4,14H,2,5,7H2,1H3,(H,15,16)
• InChI Key： BIORHAXOLGCEJN-UHFFFAOYSA-N
• SMILES： OCC1C(=CC(C#N)=CC=1CC)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1
• Topological Polar Surface Area: 81.3

Additional information on 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid

Introduction to 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid (CAS No. 1803747-22-9)

5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid, identified by its CAS number 1803747-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a cyano group, an ethyl substituent, and a hydroxymethyl functional group on a phenylacetic acid backbone, presents a unique structural framework that makes it of considerable interest for medicinal chemistry applications. The presence of multiple reactive sites within its molecular structure allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid are influenced by its functional groups, which include the electron-withdrawing cyano group and the electron-donating hydroxymethyl group. These contrasting effects can modulate the reactivity and electronic properties of the molecule, enabling its use in various synthetic pathways. The cyano group, for instance, can participate in nucleophilic addition reactions, while the hydroxymethyl group offers opportunities for etherification or esterification, making this compound a versatile building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of phenylacetic acid derivatives. Phenylacetic acids are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The introduction of additional substituents such as cyano and ethyl groups can further tailor the biological profile of these compounds. 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid represents an advanced derivative that combines these features, potentially offering enhanced efficacy or novel mechanisms of action compared to simpler phenylacetic acid analogs.

One of the most compelling aspects of 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid is its potential role in drug discovery and development. The compound's structural features make it amenable to further functionalization, allowing researchers to design molecules with specific target interactions. For example, the cyano group can be reduced to an amine or converted into a carboxylic acid, while the hydroxymethyl group can be oxidized to an aldehyde or ketone. Such modifications are crucial in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for new therapeutics.

The pharmaceutical industry has increasingly relied on computational chemistry and molecular modeling to predict the binding affinity and pharmacokinetic properties of candidate drugs. 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid has been incorporated into several virtual screening campaigns due to its unique structural motifs. Its ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and electrostatic forces makes it a promising candidate for developing small-molecule inhibitors or modulators. Furthermore, its complexity as a scaffold suggests that derivatives of this compound may exhibit reduced off-target effects compared to simpler analogs.

Recent advances in synthetic methodologies have also contributed to the growing interest in 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular frameworks containing multiple functional groups. These methods have been applied to synthesize derivatives of 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid, allowing for rapid exploration of structure-function relationships. Such synthetic advances are critical for accelerating the drug discovery process and bringing novel therapeutics to market more efficiently.

The biological activity of 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid has been investigated in several preclinical studies. Initial reports suggest that this compound exhibits modest inhibitory activity against certain enzymes involved in inflammatory pathways. The cyano group appears to play a key role in modulating enzyme-substrate interactions, while the hydroxymethyl group contributes to solubility and metabolic stability. These findings have prompted further research into optimizing the pharmacological profile of this compound through structural modifications.

In addition to its potential as an active pharmaceutical ingredient (API), 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid has applications in academic research and industrial processes. It serves as a valuable tool compound for teaching organic synthesis principles and for developing new synthetic protocols. Its unique reactivity also makes it useful in studying reaction mechanisms and exploring new synthetic pathways that could be applied to other challenging molecules.

The future prospects for 5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid are promising, with ongoing research aimed at expanding its utility in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved pharmacological properties. Additionally, advancements in green chemistry may lead to more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,5-Cyano-3-ethyl-2-(hydroxymethyl)phenylacetic acid (CAS No. 1803747-22-9) is a multifunctional organic compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable intermediate for drug development and academic research alike. As our understanding of molecular interactions continues to evolve，this compound is poised to play an important role in shaping the future of medicinal chemistry.